Cas no 5462-71-5 (2-(4-cyanophenyl)acetic acid)

2-(4-cyanophenyl)acetic acid structure
2-(4-cyanophenyl)acetic acid structure
Product Name:2-(4-cyanophenyl)acetic acid
CAS No:5462-71-5
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD06798066
CID:45912
PubChem ID:24882554
Update Time:2025-10-28

2-(4-cyanophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Cyanophenyl)acetic acid
    • 4-Cyanophenylacetic acid
    • 4-Cyanobenzeneacetic acid
    • p-Cyanophenylacetic Acid
    • (4-Cyanophenyl)acetic acid
    • Benzeneacetic acid, 4-cyano-
    • (4-Cyano-phenyl)-acetic acid
    • 4-Cyanophenyl acetic acid
    • (p-Cyanophenyl)acetic acid
    • Acetic acid, (p-cyanophenyl)-
    • WEBXRQONNWEETE-UHFFFAOYSA-N
    • 4-CYANOPHENYLACETICACID
    • PubChem19712
    • 4-cyano-phenylacetic acid
    • 4-cyano phenyl acetic aci
    • AM83006
    • NSC14104
    • 2-(4-Cyanophenyl)aceticacid
    • NS00033149
    • 4-cyano phenyl acetic acid
    • AE-641/00004032
    • EINECS 226-753-7
    • AC-22906
    • NSC-14104
    • YJK6AE7K3P
    • SY007137
    • 4-Cyanophenylacetic acid, 97%
    • MFCD06798066
    • DTXSID00203054
    • Z362118788
    • F2167-4980
    • A24322
    • NSC 14104
    • 333406-09-0
    • (4-Cyanophenyl)acetic acid #
    • CS-W004704
    • UNII-YJK6AE7K3P
    • FS-3473
    • FT-0649787
    • EN300-62024
    • BB 0305894
    • SCHEMBL335492
    • AKOS008118611
    • BCP15472
    • 5462-71-5
    • D72888
    • DTXCID00125545
    • DB-263030
    • 2-(4-cyanophenyl)acetic acid
    • MDL： MFCD06798066
    • Inchi： 1S/C9H7NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5H2,(H,11,12)
    • InChI Key： WEBXRQONNWEETE-UHFFFAOYSA-N
    • SMILES： OC(CC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.26
  • Melting Point: 150-154 °C (lit.)
  • Boiling Point: 355.2℃ at 760 mmHg
  • Flash Point: 168.6℃
  • Refractive Index: 1.576
  • Solubility: Soluble in CHCl3, THF, dioxane.
  • PSA: 61.09000
  • LogP: 1.18538
  • Solubility: Not determined

2-(4-cyanophenyl)acetic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：UN3439
  • WGK Germany：3
  • Hazard Category Code： 22-36/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1
  • Risk Phrases：R22; R36/38
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store at room temperature

2-(4-cyanophenyl)acetic acid Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-cyanophenyl)acetic acid Pricemore >>

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